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Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, functional groups,

and key properties of LEWATIT® TP-214, a chelating ion exchange resin. The information is

intended for researchers, scientists, and professionals in fields such as drug development,

hydrometallurgy, and environmental remediation who require a thorough understanding of this

specialized polymer.

Core Chemical Structure
LEWATIT® TP-214 is built upon a robust and highly cross-linked polymer matrix. The

foundational structure is a macroporous styrene-divinylbenzene (DVB) copolymer. This matrix

provides exceptional mechanical and osmotic stability, which is crucial for its application in

various industrial and laboratory settings.[1][2] The macroporous nature of the resin creates a

large surface area, facilitating efficient interaction between the functional groups and the target

ions in a solution.

The manufacturing process involves the copolymerization of styrene and divinylbenzene to

form spherical beads. The degree of cross-linking with DVB is a critical parameter that

influences the resin's rigidity, porosity, and swelling characteristics.
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The defining characteristic of LEWATIT® TP-214 is its functionalization with thiourea groups.[1]

These chelating groups are covalently bonded to the styrene-divinylbenzene backbone. The

thiourea functional group, with its sulfur and nitrogen atoms, exhibits a high affinity for specific

metal ions, enabling the selective capture of these ions from aqueous and organic solutions.

The mechanism of action is based on the formation of stable coordination complexes between

the thiourea functional groups and the target metal ions. This chelation process is highly

selective, making LEWATIT® TP-214 particularly effective for the removal and recovery of

heavy and precious metals.

Quantitative Data
The key physical and chemical properties of LEWATIT® TP-214 are summarized in the table

below. This data is essential for designing and optimizing processes that utilize this resin.

Property Value Reference

Matrix
Macroporous styrene-

divinylbenzene copolymer

Functional Group Thiourea [1]

Appearance Beige, opaque beads

Ionic Form (as shipped) H+ [2]

Mean Bead Diameter 0.55 (± 0.05) mm [2]

Uniformity Coefficient ≤ 1.1

Bulk Density 680 g/L [1]

Density approx. 1.1 g/cm³

Water Retention 54 - 60 % (w/w) [1]

Total Capacity min. 1.0 eq/L

Stability pH 0 - 14

Max. Operating Temperature 80 °C
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Metal Ion Selectivity
LEWATIT® TP-214 exhibits a distinct and highly selective affinity for certain metal ions. The

general order of selectivity for divalent and other metal cations in neutral solutions is as follows:

Hg²⁺ > Ag⁺ > Au³⁺ > Pt⁴⁺ > Pd²⁺ > Cu²⁺ > Bi³⁺ > Sn²⁺ > Pb²⁺ > Cd²⁺ > Zn²⁺ > Co²⁺ > Ni²⁺[1]

This high selectivity for mercury and precious metals makes it an invaluable tool in processes

such as:

Removal of mercury from flue gas scrubbing solutions and contaminated groundwater.[1]

Recovery of precious metals like gold, silver, and platinum group metals from process

streams and rinse waters.[1]

Experimental Protocols
While the specific proprietary methods used by the manufacturer for quality control of

LEWATIT® TP-214 are not publicly available, the following are general and widely accepted

experimental protocols for characterizing key parameters of chelating ion exchange resins of

this type.

Determination of Total Ion Exchange Capacity
The total ion exchange capacity, which quantifies the total number of active functional groups,

can be determined by a titration method.

Methodology:

A known volume of the resin in its standard ionic form (e.g., H⁺) is placed in a glass column.

The resin is washed with deionized water to remove any impurities.

A solution containing a known excess of a standard base (e.g., Sodium Hydroxide, NaOH) is

passed through the column.

The H⁺ ions on the resin are exchanged for Na⁺ ions, and the eluted solution will contain the

displaced H⁺ ions, which neutralize a portion of the NaOH.
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The eluate is collected, and the remaining excess NaOH is determined by titration with a

standard acid (e.g., Hydrochloric Acid, HCl).

The total capacity is then calculated based on the amount of NaOH that reacted with the H⁺

ions from the resin.

Characterization of Functional Groups by Fourier-
Transform Infrared Spectroscopy (FTIR)
FTIR spectroscopy is a powerful technique to identify the functional groups present in the

polymer matrix.

Methodology:

A small sample of the dried resin is ground into a fine powder.

The powder is mixed with potassium bromide (KBr) and pressed into a thin, transparent

pellet.

The pellet is placed in the sample holder of an FTIR spectrometer.

An infrared spectrum is recorded.

The presence of characteristic absorption bands corresponding to the styrene-

divinylbenzene matrix and the thiourea functional groups confirms the chemical structure.

Key expected peaks would include those for aromatic C-H bonds, C=C stretching of the

aromatic ring, and vibrations associated with the C=S and N-H bonds of the thiourea group.

Visualizations
The following diagrams illustrate the chemical structure and the workflow for characterizing the

ion exchange capacity of LEWATIT® TP-214.
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Styrene-Divinylbenzene Backbone Functional Group
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Caption: Chemical Structure of LEWATIT® TP-214.
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Start: Resin Sample (H+ form)

1. Pack column with a known volume of resin

2. Pass excess standard NaOH solution through the column

3. Collect eluate containing unreacted NaOH and displaced Na+

4. Titrate eluate with standard HCl to determine excess NaOH

5. Calculate the amount of NaOH that reacted with H+ from the resin

End: Total Ion Exchange Capacity (eq/L)

Click to download full resolution via product page

Caption: Workflow for Determining Total Ion Exchange Capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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